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Compound of Interest

Compound Name: (3S,4S)-Tivantinib

Cat. No.: B1609869 Get Quote

Essential Safety and Handling Guide for (3S,4S)-
Tivantinib
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (3S,4S)-Tivantinib (also known as ARQ 197).

Adherence to these procedural steps is vital for ensuring personal safety and minimizing

environmental exposure.

(3S,4S)-Tivantinib is an active pharmaceutical ingredient (API) that requires stringent handling

protocols due to its potential health risks. Safety Data Sheets (SDS) indicate that Tivantinib

may damage fertility or the unborn child and may cause organ damage through prolonged or

repeated exposure[1][2]. Therefore, treating it as a potent compound and implementing the

following safety measures is mandatory.

Hazard Identification
A summary of the key hazards associated with (3S,4S)-Tivantinib is presented below. This

information is compiled from multiple safety data sheets; it is recommended to always consult

the specific SDS provided by the supplier before handling.
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Hazard Classification Description Source

Reproductive Toxicity
May damage fertility or the

unborn child.
[1][2]

Specific Target Organ Toxicity

(Repeated Exposure)

May cause damage to organs

through prolonged or repeated

exposure.

[1][2]

Acute Toxicity

Several suppliers report

unknown acute oral, dermal, or

inhalation toxicity,

necessitating cautious

handling.

[1]

Irritation
May cause respiratory tract,

skin, and eye irritation.
[3]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is essential to create a barrier between the researcher and the

hazardous compound. The level of PPE depends on the specific task and the potential for

exposure. For all handling of Tivantinib, particularly in its solid, powdered form, a high level of

protection is required.[4]

Required PPE for Handling (3S,4S)-Tivantinib
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Task Minimum Required PPE

Unpacking & Storage
Double Nitrile Gloves, Lab Coat, Safety

Glasses, N95 Respirator.[5]

Weighing of Solid Compound

Double Chemotherapy-Rated Gloves,

Disposable Gown (back-closing), Hair Cover,

Shoe Covers, Full-Face Shield, Powered Air-

Purifying Respirator (PAPR).[4][5][6]

Preparation of Solutions

Double Nitrile Gloves, Disposable Gown, Safety

Goggles, and work within a certified chemical

fume hood or biological safety cabinet.

Administration/Cell Culture
Double Nitrile Gloves, Lab Coat or Disposable

Gown, Safety Glasses.

Waste Disposal
Double Nitrile Gloves, Disposable Gown, Safety

Goggles.

Experimental Protocol: Donning and Doffing PPE
Donning (Putting On) Sequence:

Shoe Covers: Put on two pairs of shoe covers.

Hair Cover: Secure hair completely within a hair bouffant.

Inner Gloves: Don the first pair of chemotherapy-rated gloves.

Coverall/Gown: Put on a disposable, back-closing gown or "bunny suit" coverall, ensuring a

snug fit.[5]

PAPR/Respirator: Don the head covering/hood of the PAPR or fit-test the N95 respirator.

Outer Gloves: Don the second pair of gloves, ensuring the cuffs are pulled over the sleeves

of the gown.[7]

Face Shield/Goggles: Put on eye and face protection.
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Doffing (Taking Off) Sequence: This process is critical to prevent contamination.

Outer Gloves: Remove the outer pair of gloves, turning them inside out. Dispose of them in

the designated chemotherapeutic waste container.

Gown and Shoe Covers: Remove the gown and shoe covers carefully, rolling them inward to

contain any contamination. Dispose of them immediately.

Face/Eye Protection & Respirator: Remove face shield/goggles and respirator.

Inner Gloves: Remove the final pair of gloves and dispose of them.

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all

PPE.

Operational Handling Plan
All manipulations of solid (3S,4S)-Tivantinib must be performed within a containment device to

minimize aerosolization and exposure.

Experimental Protocol: Weighing and Reconstituting
Solid Tivantinib

Preparation: Ensure the designated workspace (e.g., chemical fume hood, glove box) is

clean and decontaminated.[4] Gather all necessary equipment, including a calibrated scale,

weigh paper/boats, spatulas, solvent, and vortex mixer.

Containment: Perform all powder handling inside a certified chemical fume hood, a ventilated

balance safety enclosure, or a glove box to control dust exposure.[4]

Weighing: Carefully weigh the desired amount of Tivantinib powder. Use a dedicated spatula.

Tare the balance with the weigh boat before adding the compound.

Reconstitution: Add the solvent to the vessel containing the weighed powder. Cap the vessel

securely before removing it from the containment area for vortexing or sonication.

Cleanup: After handling, decontaminate all surfaces and equipment. Wipe down the work

area with an appropriate cleaning agent. All disposable materials used in the process (e.g.,
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weigh paper, pipette tips) must be treated as contaminated waste.

Disposal Plan
Proper segregation and disposal of waste are critical to prevent environmental contamination

and ensure regulatory compliance.[8] Antineoplastic drug waste must be handled separately

from other laboratory waste streams.[7][9]

Waste Segregation and Disposal Procedures
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Waste Stream Description
Disposal Container and
Procedure

Solid Chemotherapeutic Waste

Contaminated PPE (gloves,

gowns), plasticware, weigh

boats, absorbent pads.

Yellow Chemotherapeutic

Waste Container: Collect all

items in a designated, clearly

labeled, puncture-proof

container.[9] Do not dispose of

in regular trash or standard

biohazard bags.[9]

Liquid Chemotherapeutic

Waste

Unused stock solutions, spent

media from treated cells.

Black Hazardous Waste

Container: Collect in a

dedicated, leak-proof, and

clearly labeled RCRA

hazardous waste container.[7]

Do not pour down the drain.[9]

An absorbent may be added to

thicken the liquid before

disposal.[9]

Sharps Waste
Contaminated needles and

syringes.

Yellow Chemotherapy Sharps

Container: If the syringe is

completely empty with no

visible residual drug, it may be

disposed of in a standard

sharps container. If any

volume remains, it must be

disposed of as hazardous

chemical waste in the black

container.[7]

Grossly Contaminated Items /

Unused API

Expired or unused solid

Tivantinib, vials, spill cleanup

materials.

Black Hazardous Waste

Container: Must be disposed

of as hazardous chemical

waste through the institution's

Environmental Health & Safety

(EHS) program.[7][9]
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Final disposal of all hazardous waste streams should be conducted via incineration to destroy

the active pharmaceutical ingredients.[8]

Workflow for Handling (3S,4S)-Tivantinib
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Caption: Workflow for the safe handling and disposal of (3S,4S)-Tivantinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. stemcell.com [stemcell.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. s3.amazonaws.com [s3.amazonaws.com]

4. aiha.org [aiha.org]

5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

6. Handling & Processing of Potent Compounds: A Holistic Approach - IPS [ipsdb.com]

7. web.uri.edu [web.uri.edu]

8. patientpower.info [patientpower.info]

9. safety.pitt.edu [safety.pitt.edu]

To cite this document: BenchChem. [Personal protective equipment for handling (3S,4S)-
Tivantinib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609869#personal-protective-equipment-for-
handling-3s-4s-tivantinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

